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Compound of Interest

Compound Name:
2-Amino-4-methylpent-4-enoic

acid

CAS No.: 3566-52-7

Cat. No.: B1267920

Get Quote

Executive Summary & Structural Framework
2-Amino-4-methylpent-4-enoic acid (CAS: 3566-52-7 for racemic; 87392-13-0 for S-isomer)

is a non-proteinogenic amino acid structurally analogous to Leucine. It features a terminal

alkene and a methyl group at the

-position, creating a steric and electronic profile distinct from its saturated counterpart.

In drug development, this molecule is a critical "warhead" precursor and a conformational

probe. It serves as a key intermediate in the synthesis of proteasome inhibitors (e.g.,

Eponemycin analogs) and is used in peptidomimetics to introduce rigidity or reactive handles

for "click" chemistry or metathesis.

Structural Connectivity
The molecule consists of a glycine backbone substituted at the

-carbon with a 2-methylallyl (isobutenyl) group.
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IUPAC Name: 2-Amino-4-methylpent-4-enoic acid Synonyms: 4,5-Dehydroleucine;

-Methallylglycine; 2-Amino-4-methyl-4-pentenoic acid.[1] Molecular Formula:

Molecular Weight: 129.16 g/mol [1][2]

Figure 1: Structural Connectivity of 2-Amino-4-methylpent-4-enoic acid
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Spectroscopic Characterization
The following data represents the consensus spectroscopic signature for the free zwitterionic

amino acid in Deuterium Oxide (

) and its protected derivatives in Chloroform-d (

).

Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is characterized by the distinct vinyl protons (singlets) and the

-methyl group.

Table 1: Representative

H NMR Data (

, 400 MHz)
Note: Chemical shifts (
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) are referenced to internal TSP or residual solvent peaks.

Position Group (ppm)
Multiplicit
y

Integratio
n

Coupling
(

)

Structural
Insight

(C-5) 4.88 Singlet (br) 1H -

Terminal

vinyl proton

(trans to

Me)

(C-5) 4.79 Singlet (br) 1H -

Terminal

vinyl proton

(cis to Me)

(C-2) 3.75 dd 1H Hz

-proton;

shift

depends

on pD

(C-3) 2.55 Multiplet 2H -

Diastereoto

pic

methylene

protons

-Me 1.76 Singlet 3H -

Allylic

methyl

group

Table 2: Representative

C NMR Data (

, 100 MHz)
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Carbon Type (ppm) Assignment Notes

C-1 Carboxyl 174.5
Carbonyl carbon

(COOH/COO-)

C-4 Quaternary 141.8
hybridized

-carbon

C-5 Methylene 115.2

Terminal alkene

carbon (

)

C-2 Methine 54.1 -carbon

C-3 Methylene 39.8 -carbon

Me Methyl 21.5 Allylic methyl group

Mass Spectrometry (MS)
Ionization Mode: ESI (+)

Molecular Ion

: Calculated: 130.0868 m/z; Observed: 130.1 m/z.

Fragmentation: Loss of

(17 Da) and

(45 Da) are common. The allylic carbocation fragment is stable, often leading to a distinct
peak at m/z ~84 (loss of glycine moiety).

Infrared Spectroscopy (IR)
N-H Stretch: 3400–3000

(Broad, ammonium band in solid state).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C=O Stretch: 1590–1610

(Carboxylate antisymmetric stretch).

C=C Stretch: 1645–1655

(Weak to medium; characteristic of terminal alkene).

Experimental Protocols
Sample Preparation for NMR Analysis
To ensure high-fidelity data and prevent aggregation or pH-induced shifting:

Solvent Choice: Use Deuterium Oxide (

, 99.9% D) for the free amino acid. Use

only for N-protected/Esterified derivatives (e.g., N-Boc-4,5-dehydroleucine methyl ester).

pH Adjustment:

For Zwitterionic form: Dissolve ~10 mg in 0.6 mL

. No adjustment needed (pH ~6).

For Anionic form: Add 1-2 drops of

(shifts

-proton upfield).

For Cationic form: Add 1-2 drops of

(shifts

-proton downfield).

Reference: Use internal TSP (trimethylsilylpropanoic acid) at 0.00 ppm rather than TMS, as

TMS is insoluble in water.
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Synthesis & Isolation Workflow
The following workflow describes the chemoenzymatic or chemical synthesis route often used

to access this moiety for peptide synthesis [1, 2].

Figure 2: Synthetic Workflow for Isolation of 4,5-Dehydroleucine
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Quality Control & Impurity Profiling
When sourcing or synthesizing 2-Amino-4-methylpent-4-enoic acid, researchers must

validate the material against specific impurities.
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Distinguishing from Isomers
This molecule is an isomer of Cyclopropylalanines (e.g., Hypoglycin A precursors) and

Isoleucine analogs.

Differentiation: The key differentiator is the Vinyl Region (4.7–4.9 ppm).

Leucine:[1] No peaks > 4.0 ppm.

Hypoglycin A: Cyclopropyl protons appear high field (0.3–0.8 ppm).

4,5-Dehydroleucine:[1][3][4][5] Distinct singlets at 4.7–4.9 ppm.

Stereochemical Purity
Chiral HPLC: Use a Crownpak CR(+) or Chirobiotic T column.

Mobile Phase:

(pH 1.5) or Methanol/Water gradients.

Optical Rotation:

values are typically negative for the (S)-enantiomer in water, but magnitude varies by
concentration and pH. Comparative analysis with a standard is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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